Cas no 2248353-55-9 (tert-Butyl 2-amino-4-(methylsulfonyl)benzoate)

• Product Name: tert-Butyl 2-amino-4-(methylsulfonyl)benzoate
• CAS No: 2248353-55-9
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 5849642
• PubChem ID: 137938455
• Update Time: 2025-05-22

tert-Butyl 2-amino-4-(methylsulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248353-55-9
• tert-Butyl2-amino-4-(methylsulfonyl)benzoate
• tert-butyl 2-amino-4-methylsulfonylbenzoate
• tert-butyl 2-amino-4-methanesulfonylbenzoate
• EN300-6508160
• tert-Butyl 2-amino-4-(methylsulfonyl)benzoate

• Inchi： 1S/C12H17NO4S/c1-12(2,3)17-11(14)9-6-5-8(7-10(9)13)18(4,15)16/h5-7H,13H2,1-4H3
• InChI Key： SEESOKIVWKGIJT-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(=O)OC(C)(C)C)=C(C=1)N)(=O)=O

Computed Properties

• Exact Mass: 271.08782920g/mol
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.8Ų

Additional information on tert-Butyl 2-amino-4-(methylsulfonyl)benzoate

tert-Butyl 2-amino-4-(methylsulfonyl)benzoate: A Comprehensive Overview

tert-Butyl 2-amino-4-(methylsulfonyl)benzoate, with the CAS number NO2248353-55-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The name tert-butyl 2-amino-4-(methylsulfonyl)benzoate reflects its structural composition, which includes a benzoate group substituted with amino and methylsulfonyl functionalities. The tert-butyl ester group adds stability and solubility characteristics, making it suitable for various chemical reactions and biological assays.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the amino group at the 2-position and the methylsulfonyl group at the 4-position on the benzoate ring creates a unique electronic environment, which can be exploited for drug design purposes. Researchers have explored its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory, anti-cancer, and neuroprotective properties.

In terms of synthesis, tert-butyl 2-amino-4-(methylsulfonyl)benzoate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound is readily available for further research and development.

The chemical structure of this compound also lends itself to applications in materials science. The ester group can be used as a reactive site for polymerization or cross-linking reactions, potentially leading to novel materials with tailored properties such as improved mechanical strength or thermal stability.

From a pharmacological standpoint, tert-butyl 2-amino-4-(methylsulfonyl)benzoate has shown promise in preclinical studies as a lead compound for drug discovery. Its ability to modulate specific biological pathways makes it a valuable tool for investigating disease mechanisms and developing targeted therapies.

In conclusion, tert-butyl 2-amino-4-(methylsulfonyl)benzoate is a versatile compound with wide-ranging applications in both chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as an important molecule for future research and development efforts.